Cas no 1823747-47-2 (2-(2-Fluoro-5-nitrophenyl)propanoic acid)

• Product Name: 2-(2-Fluoro-5-nitrophenyl)propanoic acid
• CAS No: 1823747-47-2
• MF: C₉H₈FNO₄
• MW: 213.162526130676
• CID: 6249132
• PubChem ID: 13388010
• Update Time: 2024-01-11

2-(2-Fluoro-5-nitrophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoro-5-nitrophenyl)propanoic acid
• SCHEMBL10914645
• 1823747-47-2
• EN300-1839456
• 2-(2-Fluoro-5-nitrophenyl)propanoic acid

• Inchi： 1S/C9H8FNO4/c1-5(9(12)13)7-4-6(11(14)15)2-3-8(7)10/h2-5H,1H3,(H,12,13)
• InChI Key： NXPBUZZXWABMNF-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C(C(=O)O)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 213.04373590g/mol
• Monoisotopic Mass: 213.04373590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids